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Compound of Interest

Compound Name: 2,8-Diaminoacridin-Hydrochlorid

Cat. No.: B13142367

Get Quote

Introduction: The Mechanistic Basis of Hazard
Proflavine hydrochloride (3,6-diaminoacridine hydrochloride) is not merely a chemical irritant; it

is a potent bioactive intercalator. While historically used as a topical antiseptic, its utility in

modern research stems from its ability to bind DNA.[1] This same property constitutes its

primary safety risk.

Unlike alkylating agents that chemically modify bases, proflavine functions via physical

intercalation. The planar tricyclic acridine ring inserts itself between stacked base pairs of the

DNA double helix. This insertion increases the distance between base pairs from 0.34 nm to

approximately 0.68 nm, causing local unwinding. During DNA replication, this structural

distortion often leads to the insertion or deletion of a base pair—a frameshift mutation.

Consequently, safety protocols for Proflavine must focus on preventing all routes of exposure

that could allow the compound to reach cellular nuclei, particularly via inhalation of dust or

transdermal absorption of solutions.

Figure 1: Mechanism of Action (Mutagenicity)
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Caption: The causal pathway from physical exposure to genetic mutation. Proflavine's planar

structure allows it to mimic base pairs, deceiving DNA polymerase.

Hazard Characterization & Physical Properties
Effective risk management requires quantification of the hazard. Proflavine is classified as a

mutagen and skin/eye irritant.[2][3]

Table 1: GHS Hazard Classification
Hazard Category H-Code Statement Signal Word

Acute Toxicity (Oral) H302 Harmful if swallowed. Warning

Skin Irritation H315 Causes skin irritation. Warning

Eye Irritation H319
Causes serious eye

irritation.
Warning

STOT - SE H335
May cause respiratory

irritation.
Warning

Mutagenicity Suspected

Suspected of causing

genetic defects (Muta.

2).

Warning

Table 2: Critical Physical Properties
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Property Value Operational Implication

Molecular Weight 245.71 g/mol
Light powder; easily

aerosolized.

Physical State Red-brown crystalline powder
High dust explosion and

inhalation risk.

Solubility Soluble in water (~1 mg/mL)
Readily absorbed by mucous

membranes.

Hygroscopicity Hygroscopic
Cakes upon moisture

exposure; store in desiccator.

LD50 (Mouse, s.c.) 190 mg/kg

Moderate acute toxicity;

chronic low-dose exposure is

the primary concern.

Hierarchy of Controls & PPE
Reliance on PPE alone is a failure of safety planning. The hierarchy of controls must be

applied, prioritizing engineering solutions.

Figure 2: Operational Safety Workflow
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Caption: Safety implementation flow. Engineering controls (blue) must be established before

PPE (red) is donned.
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PPE Specifications[2][3][4][5][6][7][8][9]
Hand Protection:Double-gloving with nitrile is mandatory. Proflavine can permeate latex.

Change outer gloves immediately upon contamination or every 2 hours.

Respiratory Protection: Handling powder outside a fume hood is strictly prohibited. If a hood

is unavailable during spill cleanup, a fit-tested N95 or P100 respirator is required.

Eye Protection: Chemical splash goggles (ventless) are preferred over safety glasses due to

the risk of fine dust entry.

Operational Protocols
Protocol A: Safe Preparation of Stock Solutions
Objective: Dissolve solid Proflavine HCl without generating aerosols.

Preparation: Place the analytical balance inside the fume hood. If the balance cannot be

moved, use a containment tray and a static-free weighing funnel.

Weighing:

Tare a pre-labeled screw-cap amber vial (Proflavine is light-sensitive).

Transfer solid using a disposable spatula. Do not pour from the stock bottle.

Critical Step: Cap the vial before removing it from the balance/hood.

Solubilization: Add solvent (water/buffer) directly to the vial via pipette. Vortex inside the

hood.

Cleanup: Wipe the balance area with a moist paper towel (to capture dust) followed by 70%

ethanol.

Protocol B: Decontamination of Surfaces
Proflavine is highly fluorescent, which aids in detection but requires thorough cleaning. Unlike

Ethidium Bromide, chemical inactivation (e.g., bleach) is less standard; physical removal

followed by solvent extraction is the verified method.
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Detection: Use a UV lamp (365 nm) to inspect the work area. Proflavine fluoresces

green/yellow.

Primary Clean: Absorb liquid spills with paper towels. For solids, cover with wet paper towels

to dampen, then wipe.

Solvent Wash: Scrub the area with 70-80% Ethanol or Isopropanol. Proflavine is more

soluble in alcohols than water, aiding extraction from surfaces.

Final Rinse: Wash with distilled water to remove residual solvent.

Verification: Re-inspect with the UV lamp. Repeat if fluorescence persists.

Protocol C: Waste Management
Principle: All Proflavine waste is Hazardous Chemical Waste.

Solids: Contaminated gloves, paper towels, and pipette tips must go into a dedicated

"Chemotherapy/Mutagenic" waste bin (often yellow or specifically labeled), not general

biohazard trash.

Liquids: Collect in a dedicated carboy labeled "Aqueous Waste with Mutagen (Proflavine)."

Do not pour down the sink.

Disposal Method: The only acceptable final disposal method is High-Temperature

Incineration via a licensed contractor.

Emergency Response: Spill Scenarios
Figure 3: Spill Response Decision Tree
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Spill Detected
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3. Wipe gently
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Bag as Hazardous Waste
(Label: Proflavine)
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Caption: Decision logic for containing and cleaning spills. Note the prohibition on dry sweeping

solids.

First Aid Measures
Eye Contact: Flush immediately with water for 15 minutes.[4] Hold eyelids open. Seek

medical attention.

Skin Contact: Wash with soap and water.[3][5][4][6][7] Do not use ethanol on skin (may

increase absorption). Remove contaminated clothing.[2][4][6][7][8][9]

Ingestion: Rinse mouth. Do NOT induce vomiting. Contact Poison Control immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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